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Compound of Interest

Compound Name: Pentabromobenzyl! acrylate

Cat. No.: B3427448

Essential Safety and Handling Guide for
Pentabromobenzyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Pentabromobenzyl acrylate (CAS No. 59447-55-1). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing environmental impact.

Understanding the Hazards

Pentabromobenzyl acrylate is a brominated aromatic compound that requires careful
handling due to its potential health risks. It is classified as a substance that can cause skin
irritation, may lead to an allergic skin reaction, and can cause serious eye irritation. Inhalation
of dust may also cause respiratory irritation. Furthermore, this chemical is recognized as being
harmful to aquatic life with long-lasting effects.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Pentabromobenzyl acrylate is
provided in the table below. This information is crucial for safe storage and handling.
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Property

Value

CAS Number

59447-55-1[1][2][3]

Molecular Formula

C10HsBrsO2[1][4]

Molecular Weight 556.67 g/mol [1][3][5]
Appearance White to yellow to green powder or crystals[1]
Melting Point 115-116 °C[1][3][5]

Storage Temperature

2-8°C[1]

Solubility

Limited in water; soluble in organic solvents like
toluene.[1][5]

Personal Protective Equipment (PPE)

The following Personal Protective Equipment (PPE) is mandatory when handling

Pentabromobenzyl acrylate to minimize exposure and ensure personal safety.

PPE Category

Specification

Eye Protection

Chemical safety goggles or eyeshields.

Hand Protection

Chemically resistant gloves. While specific
compatibility data for Pentabromobenzyl
acrylate is not readily available, nitrile gloves are
a common recommendation for handling
halogenated organic compounds. Double-
gloving may be considered for enhanced

protection.

Respiratory Protection

A NIOSH-approved N95 dust mask or a
respirator with a particulate filter is
recommended, especially when handling the

powder form, to prevent inhalation.

Body Protection

A laboratory coat should be worn to protect

against skin contact.
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Safe Handling and Operational Plan

Follow these step-by-step procedures for the safe handling of Pentabromobenzyl acrylate in
a laboratory setting.

e Preparation:

o Ensure that a designated work area, preferably within a chemical fume hood, is clean and
uncluttered.

o Verify that all necessary PPE is available and in good condition.

o Locate the nearest safety shower and eyewash station before beginning work.
e Handling the Chemical:

o Wear all required PPE as outlined in the table above.

o Handle Pentabromobenzyl acrylate in a well-ventilated area, ideally within a fume hood,
to minimize inhalation of dust.

o Avoid direct contact with the skin, eyes, and clothing.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material. Avoid
creating dust.

e During the Experiment:
o Keep containers of Pentabromobenzyl acrylate tightly closed when not in use.
o If there is a risk of splashing, use a face shield in addition to safety goggles.

o In case of accidental contact, immediately follow the first aid measures outlined in the
Safety Data Sheet (SDS). For skin contact, wash the affected area thoroughly with soap
and water. For eye contact, flush with copious amounts of water for at least 15 minutes
and seek medical attention.

» After the Experiment:
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o Decontaminate all surfaces and equipment that have come into contact with the chemical.
o Properly dispose of all waste materials as described in the disposal plan below.

o Remove PPE carefully to avoid contaminating yourself and the surrounding area. Wash
hands thoroughly after handling the chemical and before leaving the laboratory.

Disposal Plan

Proper disposal of Pentabromobenzyl acrylate and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance. As a halogenated
organic compound, it requires specific disposal procedures.

o Chemical Waste:
o Do not dispose of Pentabromobenzyl acrylate down the drain.

o Collect all waste containing this chemical in a designated, properly labeled, and sealed
hazardous waste container. The container should be labeled as "Halogenated Organic
Waste."

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

e Contaminated PPE and Materials:

o All disposable PPE (gloves, masks, etc.) and other materials (e.g., weighing paper,
contaminated wipes) that have come into contact with Pentabromobenzyl acrylate
should be considered hazardous waste.

o Place all contaminated solid waste in a separate, clearly labeled hazardous waste bag or
container.

o Do not mix this waste with non-hazardous laboratory trash.

» Arranging for Disposal:
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o Follow your institution's specific procedures for the pickup and disposal of hazardous
chemical waste. Contact your institution's Environmental Health and Safety (EHS)
department for guidance and to schedule a waste pickup.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
Pentabromobenzyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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